Cas no 2172087-22-6 (2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172087-22-6
• MF: C₁₀H₁₃F₃N₄O
• MW: 262.231631994247
• CID: 6307830
• PubChem ID: 165591908
• Update Time: 2025-06-26

2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172087-22-6
• 2-[1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599291

• Inchi： 1S/C10H13F3N4O/c1-7(4-6-18-2)17-9(10(11,12)13)8(3-5-14)15-16-17/h7H,3-4,6H2,1-2H3
• InChI Key： AYSXHTHVUZBUHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1C(C)CCOC)(F)F

Computed Properties

• Exact Mass: 262.10414554g/mol
• Monoisotopic Mass: 262.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

2-1-(4-Methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile: A Comprehensive Overview

The compound 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile, identified by the CAS number NO2172087-22-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazole ring system, a trifluoromethyl group, and a methoxybutanoyl substituent. These structural features contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. The triazole ring is a heterocyclic structure that is widely used in medicinal chemistry due to its stability and ability to form hydrogen bonds. In this compound, the triazole ring is further substituted with a trifluoromethyl group at the 5-position and an acetonitrile group at the 4-position. The trifluoromethyl group introduces electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability. The acetonitrile group adds another layer of functionality, potentially influencing the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, research has shown that molecules containing triazole rings can act as inhibitors of various enzymes, including kinases and proteases. The presence of the trifluoromethyl group in this compound further enhances its potential as a lead molecule in anti-cancer drug development. Additionally, the methoxybutanoyl substituent may play a role in improving the compound's metabolic stability and bioavailability.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Furthermore, its structural versatility makes it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group contributes to both thermal stability and chemical resistance, making this compound suitable for high-performance materials.

From an environmental perspective, understanding the fate and transport of such compounds is crucial. Research indicates that molecules with trifluoromethyl groups can persist in certain environmental conditions due to their strong carbon-fluorine bonds. However, further studies are needed to assess their biodegradation potential and impact on ecosystems.

In conclusion, 2-1-(4-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a cutting-edge compound with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.